(17R,21-alpha)-17,21-Dihydroxy-4-(2-propenyl)ajmalanium bromide
(17R,21-alpha)-17,21-Dihydroxy-4-(2-propenyl)ajmalanium bromide
Brand Name:
Vulcanchem
CAS No.:
107870-71-3
VCID:
VC0008538
InChI:
InChI=1S/C23H31N2O2.BrH/c1-4-10-25-17-11-14(13(5-2)22(25)27)19-18(25)12-23(21(19)26)15-8-6-7-9-16(15)24(3)20(17)23;/h4,6-9,13-14,17-22,26-27H,1,5,10-12H2,2-3H3;1H/q+1;/p-1/t13-,14?,17-,18-,19?,20-,21+,22+,23?,25?;/m0./s1
SMILES:
CCC1C2CC3C4C5(CC(C2C5O)[N+]3(C1O)CC=C)C6=CC=CC=C6N4C.[Br-]
Molecular Formula:
C23H31BrN2O2
Molecular Weight:
447.4 g/mol
(17R,21-alpha)-17,21-Dihydroxy-4-(2-propenyl)ajmalanium bromide
CAS No.: 107870-71-3
Main Products
VCID: VC0008538
Molecular Formula: C23H31BrN2O2
Molecular Weight: 447.4 g/mol
| CAS No. | 107870-71-3 |
|---|---|
| Product Name | (17R,21-alpha)-17,21-Dihydroxy-4-(2-propenyl)ajmalanium bromide |
| Molecular Formula | C23H31BrN2O2 |
| Molecular Weight | 447.4 g/mol |
| IUPAC Name | (9R,10S,13S,14R,16S,18R)-13-ethyl-8-methyl-15-prop-2-enyl-8-aza-15-azoniahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol;bromide |
| Standard InChI | InChI=1S/C23H31N2O2.BrH/c1-4-10-25-17-11-14(13(5-2)22(25)27)19-18(25)12-23(21(19)26)15-8-6-7-9-16(15)24(3)20(17)23;/h4,6-9,13-14,17-22,26-27H,1,5,10-12H2,2-3H3;1H/q+1;/p-1/t13-,14?,17-,18-,19?,20-,21+,22+,23?,25?;/m0./s1 |
| Standard InChIKey | FVJYANBRYOGVGH-UTZXWTGVSA-M |
| Isomeric SMILES | CC[C@@H]1[C@H]([N+]2([C@H]3CC1C4[C@@H]2CC5([C@H]3N(C6=CC=CC=C65)C)[C@@H]4O)CC=C)O.[Br-] |
| SMILES | CCC1C2CC3C4C5(CC(C2C5O)[N+]3(C1O)CC=C)C6=CC=CC=C6N4C.[Br-] |
| Canonical SMILES | CCC1C2CC3C4C5(CC(C2C5O)[N+]3(C1O)CC=C)C6=CC=CC=C6N4C.[Br-] |
| Synonyms | (17R,21-alpha)-17,21-Dihydroxy-4-(2-propenyl)ajmalanium bromide |
| PubChem Compound | 3065385 |
| Last Modified | Nov 09 2021 |
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